Cas no 2247107-85-1 (3-Azido-1-piperidin-4-ylpyrrolidin-2-one;hydrochloride)

• Product Name: 3-Azido-1-piperidin-4-ylpyrrolidin-2-one;hydrochloride
• CAS No: 2247107-85-1
• MF: C₉H₁₆ClN₅O
• MW: 245.709239959717
• CID: 5845240
• PubChem ID: 138040087
• Update Time: 2025-06-08

3-Azido-1-piperidin-4-ylpyrrolidin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-(piperidin-4-yl)pyrrolidin-2-one hydrochloride
• EN300-6486313
• 3-Azido-1-piperidin-4-ylpyrrolidin-2-one;hydrochloride
• 2247107-85-1

• Inchi： 1S/C9H15N5O.ClH/c10-13-12-8-3-6-14(9(8)15)7-1-4-11-5-2-7;/h7-8,11H,1-6H2;1H
• InChI Key： QATCNSXPQIWPFE-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(CCN1C1CCNCC1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 245.1043378g/mol
• Monoisotopic Mass: 245.1043378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Additional information on 3-Azido-1-piperidin-4-ylpyrrolidin-2-one;hydrochloride

Introduction to 3-Azido-1-piperidin-4-ylpyrrolidin-2-one;hydrochloride (CAS No. 2247107-85-1) and Its Emerging Applications in Chemical Biology

3-Azido-1-piperidin-4-ylpyrrolidin-2-one;hydrochloride, identified by the chemical compound identifier CAS No. 2247107-85-1, represents a novel heterocyclic compound with significant potential in the field of chemical biology and drug discovery. This compound belongs to a class of molecules that exhibit structural features conducive to biological interactions, making it a valuable scaffold for developing innovative therapeutic agents. The presence of both azido and piperidine moieties in its molecular structure endows it with unique reactivity and binding properties, which have been explored in recent research for their utility in medicinal chemistry.

The 3-Azido-1-piperidin-4-ylpyrrolidin-2-one;hydrochloride salt form enhances its solubility and stability, facilitating its use in various biochemical assays and synthetic applications. The azido group, specifically, has garnered considerable attention due to its ability to participate in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a cornerstone of modern synthetic biology and drug development. This reaction allows for the rapid construction of complex molecular architectures, enabling the creation of libraries of bioactive compounds for high-throughput screening.

In recent years, the integration of 3-Azido-1-piperidin-4-ylpyrrolidin-2-one;hydrochloride into pharmacological research has yielded promising results. Its structural motif has been incorporated into molecules designed to interact with specific biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of kinases, which are critical mediators of cellular signaling pathways. The ability to fine-tune these interactions through structural modifications offers a strategic advantage in the quest for next-generation therapeutics.

The piperidine moiety in the molecule contributes to its pharmacophoric properties by providing a rigid framework that can be optimized for binding affinity and selectivity. Piperidine-containing scaffolds are well-documented in the pharmaceutical industry for their role in enhancing drug-like characteristics, such as metabolic stability and oral bioavailability. By leveraging this structural feature, researchers have been able to design compounds that exhibit improved pharmacokinetic profiles, making them more suitable for clinical translation.

Advances in computational chemistry have further accelerated the discovery process involving 3-Azido-1-piperidin-4-ylpyrrolidin-2-one;hydrochloride. Molecular modeling techniques allow scientists to predict how this compound might interact with biological targets at an atomic level, guiding the synthesis of optimized derivatives with enhanced efficacy. Additionally, machine learning algorithms have been employed to identify novel analogs based on existing data, streamlining the drug discovery pipeline. These computational approaches complement experimental efforts by providing rapid and data-driven insights into molecular behavior.

The versatility of 3-Azido-1-piperidin-4-ylpyrrolidin-2-one;hydrochloride extends beyond its role as a scaffold for drug development. It has also been utilized as an intermediate in synthetic chemistry for constructing more complex molecules with diverse applications. For example, researchers have employed this compound to generate libraries of peptidomimetics—molecules that mimic the bioactivity of natural peptides but with improved stability and reduced immunogenicity. Such peptidomimetics hold promise for treating conditions where peptide-based therapies face limitations.

Recent studies have highlighted the potential of 3-Azido-1-piperidin-4-ylpyrrolidin-2-one;hydrochloride in modulating immune responses. The azido group's reactivity allows for the introduction of functional handles that can be used to link this molecule to other bioactive entities or to modify its pharmacological properties. This adaptability has enabled its use in designing immunomodulatory agents that target specific pathways involved in inflammation or autoimmune diseases. By selectively engaging these pathways, such compounds may offer therapeutic benefits with minimized side effects compared to traditional immunosuppressants.

The hydrochloride salt form of 3-Azido-1-piperidin-4-ylpyrrolidin-2-one enhances its compatibility with various experimental protocols by improving solubility and shelf-life stability. This makes it particularly useful in industrial settings where consistency and reproducibility are paramount. Furthermore, its crystalline form provides a reliable starting material for large-scale synthesis, ensuring that researchers worldwide can access high-quality batches of this compound for their studies.

In conclusion, 3-Azido-1-piperidin-4-ylyprrolidin;hydrochloride (CAS No. 2247107;85) stands out as a versatile and innovative molecule with broad applications in chemical biology and drug discovery. Its unique structural features enable it to participate in diverse biochemical processes, making it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new ways to harness its potential, this compound is poised to play an increasingly significant role in advancing medical science.